Cas no 5379-87-3 (N-benzyl-N'-(4-chlorobenzyl)ethanediamide)

• Product Name: N-benzyl-N'-(4-chlorobenzyl)ethanediamide
• CAS No: 5379-87-3
• MF: C₁₆H₁₅ClN₂O₂
• MW: 302.755502939224
• CID: 1585239
• PubChem ID: 2058106
• Update Time: 2025-04-21

N-benzyl-N'-(4-chlorobenzyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N'-(4-chlorobenzyl)ethanediamide
• ethanediamide, N~1~-[(4-chlorophenyl)methyl]-N~2~-(phenylmethyl)-
• N-benzyl-N'-[(4-chlorophenyl)methyl]oxamide
• AKOS000345595
• STK079544
• 5379-87-3
• DTXSID50366103

• Inchi： 1S/C16H15ClN2O2/c17-14-8-6-13(7-9-14)11-19-16(21)15(20)18-10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,18,20)(H,19,21)
• InChI Key： RIXNMJQRUDSWCH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(C(NCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 302.08235
• Monoisotopic Mass: 302.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2